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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available toxicological
information on 5-Ethyl-2-nonanol. Significant data gaps exist for many toxicological endpoints.
The information provided should be used as a guide for research and safety assessment, and
not as a definitive statement of the complete toxicological profile.

Executive Summary

5-Ethyl-2-nonanol is a branched-chain alcohol for which a comprehensive toxicological profile
is not well-established in publicly accessible literature. The available data is limited, with a
single acute dermal toxicity study being the primary source of quantitative information. For
other toxicological endpoints, such as oral and inhalation toxicity, skin and eye irritation,
sensitization, repeated dose toxicity, and genotoxicity, a data-driven assessment relies on
information from structurally related long-chain and branched alcohols. This guide summarizes
the available data for 5-Ethyl-2-nonanol and provides context based on analogous substances
to offer a preliminary understanding of its potential hazards.

Chemical and Physical Properties
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Property Value

CAS Number 103-08-2
Molecular Formula C11H240
Molecular Weight 172.31 g/mol

2-Nonanol, 5-ethyl-; (3-Ethyl-n-
Synonyms .
heptyl)methylcarbinol

Toxicological Data
Acute Toxicity

The primary quantitative toxicological data point available for 5-Ethyl-2-nonanol is an acute
dermal lethal dose (LD50). Information on acute oral and inhalation toxicity is not readily

available.

Table 1: Acute Toxicity of 5-Ethyl-2-nonanol

Route Species Value Reference

Union Carbide Data

Dermal Rabbit LD50 = 4760 mg/kg
Sheet, 1958|1]

Experimental Protocol: Detailed experimental protocols for the cited study are not publicly

available. A standard acute dermal toxicity study, such as one following OECD Guideline 402,
would typically involve the application of the substance to the shaved skin of animals (usually
rabbits or rats) for 24 hours. The animals are then observed for a period, typically 14 days, for

signs of toxicity and mortality.

Skin and Eye Irritation

No specific studies on the skin or eye irritation potential of 5-Ethyl-2-nonanol were identified.
However, information on structurally related compounds, such as other C9-C11 branched
alcohols, suggests a potential for irritation. For instance, the oxidation product of 5-Ethyl-2-
nonanol, 5-ethyl-2-nonanone, is classified as causing skin and eye irritation[2][3].
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Skin Sensitization

There are no available studies to assess the skin sensitization potential of 5-Ethyl-2-nonanol.

Repeated Dose Toxicity

No studies on the sub-acute, sub-chronic, or chronic toxicity of 5-Ethyl-2-nonanol were found
in the public domain.

Genotoxicity

Specific genotoxicity data for 5-Ethyl-2-nonanol is not available. However, the broader
category of long-chain alcohols has generally shown a lack of mutagenic potential in various in
vitro and in vivo assays[4]. It is important to note that the metabolites of some alcohols, such as
acetaldehyde from ethanol, can be mutagenic[5][6].

Carcinogenicity

There are no studies available on the carcinogenic potential of 5-Ethyl-2-nonanol.

Reproductive and Developmental Toxicity

No data on the reproductive or developmental toxicity of 5-Ethyl-2-nonanol is available.

Metabolism and Toxicokinetics

While no specific metabolism studies for 5-Ethyl-2-nonanol have been published, the
metabolic fate can be predicted based on its structure as a secondary, long-chain alcohol.

Alkyl alcohols are generally metabolized in mammals through processes such as mitochondrial
beta-oxidation or cytochrome P450 (CYP) omega- and omega-minus oxidation[7]. As a
secondary alcohol, 5-Ethyl-2-nonanol is likely to be oxidized to its corresponding ketone, 5-
ethyl-2-nonanone. Further metabolism could involve hydroxylation at various positions on the
alkyl chain, followed by conjugation and excretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of 5-Ethyl-2-nonanol: An In-Depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092646#toxicological-profile-of-5-ethyl-2-nonanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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